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Compound of Interest

Compound Name: CHR-6494

Cat. No.: B606661

Essential Safety and Handling Guide for CHR-
6494

FOR RESEARCH USE ONLY. Not for use in humans.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling CHR-6494, a potent Haspin kinase inhibitor. The
following procedural guidance is intended to ensure the safe handling, use, and disposal of this
compound.

Hazard Identification and Safety Precautions

While a comprehensive Safety Data Sheet (SDS) under Regulation (EC) No. 1907/2006
(REACH) may not be readily available, CHR-6494 is a potent, biologically active small
molecule inhibitor and should be handled with care. One supplier has classified it as Water
Hazard Class 3 (WGK 3), indicating it is highly hazardous to water. Therefore, it is crucial to
prevent its release into the environment.

Based on its mechanism of action—disrupting mitosis and inducing apoptosis—it should be
considered potentially hazardous. All personnel must be trained in handling potent compounds
and adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory when handling CHR-6494 in

either powder or solution form.

PPE Category Item Specification
Nitrile or neoprene gloves.
Hand Protection Chemical-resistant gloves Change gloves immediately if

contaminated.

] Safety glasses with side
Eye Protection _
shields or goggles

Must be worn at all times in the

laboratory.

Fully buttoned lab coat.

Body Protection Laboratory coat Consider a disposable gown
for weighing and aliquoting.
Recommended when handling
the powder form to avoid

Respiratory Protection Face mask or respirator inhalation. Use in a well-

ventilated area or a chemical

fume hood.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of CHR-6494 and ensure the

safety of laboratory personnel.

Storage Recommendations @00

Form Storage Temperature Duration
Powder -20°C Up to 3 years
In Solvent (e.g., DMSO) -80°C Up to 1 year
-20°C Up to 1 month

Note: To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions.

Safe Handling Procedures
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e Preparation of Stock Solutions:

o Perform all weighing and initial dilutions of the powdered compound within a chemical
fume hood or a ventilated balance enclosure to minimize inhalation exposure.

o CHR-6494 is soluble in DMSO.[1] For example, a 10 mM stock solution can be prepared
by dissolving the compound in DMSO.[2]

o Ensure fresh, high-quality DMSO is used, as moisture-absorbing DMSO can reduce
solubility.[1]

e General Handling:
o Avoid contact with skin and eyes.
o Do not ingest or inhale.
o Wash hands thoroughly after handling.
o Prepare working solutions from the stock solution in a well-ventilated area.

Spill and Disposal Plan
Spill Management

o Evacuate: Clear the immediate area of the spill.
o Ventilate: Ensure the area is well-ventilated.

» Contain: For liquid spills, use absorbent, non-combustible material (e.g., vermiculite, sand, or
earth). For powder spills, carefully cover with a damp paper towel to avoid generating dust.

o Collect: Carefully scoop the contained material into a sealed, labeled waste container.

o Clean: Decontaminate the spill area with an appropriate laboratory cleaner, followed by a
water rinse.

o Dispose: Dispose of all contaminated materials as hazardous waste.
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Disposal Plan

All waste containing CHR-6494, including empty vials, contaminated PPE, and experimental
materials, must be disposed of as hazardous chemical waste. Follow all local, state, and
federal regulations for hazardous waste disposal. Do not dispose of CHR-6494 down the drain
or in regular trash.

Experimental Protocols and Data

CHR-6494 is a potent inhibitor of Haspin kinase with an ICso of 2 nM.[1] It functions by
inhibiting the phosphorylation of Histone H3 at threonine 3 (H3T3ph), a critical step for proper
chromosome alignment and segregation during mitosis.[3] This disruption leads to mitotic
catastrophe, cell cycle arrest in the G2/M phase, and ultimately apoptosis in cancer cells.

In Vitro Experimental Data

CHR-6494 has demonstrated anti-proliferative effects across various cancer cell lines.

Cell Line Cancer Type ICs0 (NM)
HCT-116 Colon Carcinoma 500
HelLa Cervical Cancer 473
MDA-MB-231 Breast Cancer 752
COLO-792 Melanoma 497
RPMI-7951 Melanoma 628
BxPC-3-Luc Pancreatic Cancer 849

Key Experimental Methodologies

Cell Viability Assay (Crystal Violet Staining)

o Seed cells in a 96-well plate at a density of 4,000 cells/well and allow them to attach for 24
hours.
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o Treat cells with various concentrations of CHR-6494 (or DMSO as a vehicle control) for the
desired duration (e.g., 72 hours).

» Fix the cells with 4% paraformaldehyde in PBS for 10 minutes at room temperature.
 Stain the cells with 0.05% crystal violet in PBS for 20 minutes.
o Wash the plates with water and allow them to air dry.
e Solubilize the dye with 30% acetic acid.
» Measure the absorbance at 590 nm using a microplate reader.
In Vivo Administration Protocol (Mouse Xenograft Model)
e Preparation of Dosing Solution:
o Dissolve CHR-6494 in 100% DMSO to create a stock solution (e.g., 5 pg/uL).

o For intraperitoneal (i.p.) injection, the vehicle can be prepared with 10% DMSO and 20%
2-hydroxypropyl-B-cyclodextrin in saline.

o The final injectable solution is prepared by diluting the CHR-6494 stock into the vehicle.
e Dosing Regimen:

o CHR-6494 has been administered to mice at doses ranging from 20 mg/kg to 50 mg/kg via
I.p. injection.

o A common treatment cycle involves five consecutive daily injections followed by a period
of no treatment.

Visualized Workflows and Pathways

Haspin Kinase Signaling Pathway Inhibition by CHR-
6494
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Caption: Inhibition of Haspin kinase by CHR-6494 blocks Histone H3 phosphorylation, leading
to mitotic arrest and apoptosis.

Experimental Workflow: In Vitro Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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